![molecular formula C18H21ClINO B4136861 2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide](/img/structure/B4136861.png)
2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide
Overview
Description
2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide, also known as AICA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.
Scientific Research Applications
2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide has been found to have potential applications in various fields of scientific research, including cancer therapy, neuroprotection, and metabolic disorders. It has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. 2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide has also been found to have neuroprotective effects, protecting neurons from damage caused by ischemia and oxidative stress. Additionally, 2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide has been shown to improve insulin sensitivity and glucose uptake, making it a potential treatment for metabolic disorders such as diabetes.
Mechanism of Action
2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide exerts its effects through the activation of AMP-activated protein kinase (AMPK), a cellular energy sensor that regulates various metabolic processes. AMPK activation leads to the inhibition of mTOR signaling, which plays a crucial role in cell growth and proliferation. 2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide also activates autophagy, a process by which cells degrade and recycle damaged proteins and organelles.
Biochemical and Physiological Effects
2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide has been found to have several biochemical and physiological effects, including the inhibition of cancer cell proliferation, induction of apoptosis, neuroprotection, and improvement of insulin sensitivity. Additionally, 2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide has been shown to increase the expression of genes involved in mitochondrial biogenesis and energy metabolism, leading to increased ATP production.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide in lab experiments is its specificity for AMPK activation, which allows for the study of the downstream effects of AMPK signaling. However, 2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide has been found to be unstable in aqueous solutions, which may limit its use in certain experiments. Additionally, the effects of 2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide on different cell types and in vivo models may vary, highlighting the need for further research.
Future Directions
Future research on 2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide could explore its potential applications in the treatment of metabolic disorders such as diabetes and obesity. Additionally, the effects of 2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide on different cancer types and in combination with other therapies could be investigated. Further studies could also explore the potential use of 2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide as a neuroprotective agent in the treatment of neurodegenerative diseases. Finally, the development of more stable analogs of 2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide could improve its utility in lab experiments and potential clinical applications.
Conclusion
In conclusion, 2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide is a promising compound with potential applications in various fields of scientific research. Its activation of AMPK signaling and downstream effects make it a valuable tool for studying cellular metabolism and energy regulation. Further research is needed to fully understand the potential of 2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide in the treatment of various diseases and disorders.
properties
IUPAC Name |
2-(1-adamantyl)-N-(2-chloro-4-iodophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClINO/c19-15-6-14(20)1-2-16(15)21-17(22)10-18-7-11-3-12(8-18)5-13(4-11)9-18/h1-2,6,11-13H,3-5,7-10H2,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXQJKVUCGRKMHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)CC(=O)NC4=C(C=C(C=C4)I)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClINO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chloro-4-iodophenyl)-2-(tricyclo[3.3.1.1~3,7~]dec-1-yl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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